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Compound of Interest

Compound Name: Vinylcyclopentane

Cat. No.: B1346689

This technical guide provides a comprehensive overview of the key physical properties of
vinylcyclopentane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis who
require accurate physical data and detailed experimental methodologies.

Core Physical Properties of Vinylcyclopentane

Vinylcyclopentane (CsHesCH=CH?2) is a colorless liquid utilized in the synthesis of polymers
and as a solvent.[1] Accurate knowledge of its physical properties is crucial for its application
and for the design of chemical processes. The boiling point and density are fundamental
parameters for handling, purification, and reaction setup.

Data Summary

The physical properties of vinylcyclopentane are summarized in the table below. It is
important to note the variability in reported density values, which may be attributable to different
experimental conditions or sample purity.
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Physical Property Value Conditions

Boiling Point 97 °C at 760 mmHg (lit.)[2][3][4]]5]
98.1°C at 760 mmHg[1]

376 £ 20 K Averaged value[6]

Density 0.704 g/mL at 25 °C (lit.)[2][31[4151[7]
0.877 g/mL Not specified[1]

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling point and density requires precise experimental techniques.
The following sections detail standard laboratory protocols for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] Common methods for its determination include the Thiele tube method and simple
distillation.

Thiele Tube Method: This microscale method is advantageous as it requires a small sample
volume.

o Sample Preparation: A small amount of vinylcyclopentane is placed in a fusion tube. A
capillary tube, sealed at one end, is inverted and placed within the fusion tube containing the
liquid.

e Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently and uniformly heated.[9]
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is
observed.

o Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The
boiling point is the temperature at which the liquid just begins to be drawn into the capillary
tube.[9][10]

Simple Distillation Method: This method is suitable when a larger quantity of the substance is
available and can also serve as a purification step.

o Apparatus Setup: A distillation flask is charged with at least 5 mL of vinylcyclopentane and
a few boiling chips.[8][9] The flask is connected to a condenser, and a thermometer is
positioned so that the top of the bulb is level with the side arm of the distillation head.

e Heating: The distillation flask is heated gently.

o Measurement: As the liquid boils and the vapor condenses, the temperature reading on the
thermometer will stabilize. This constant temperature is recorded as the boiling point of the
liquid.[8][11] It is also advisable to record the atmospheric pressure as the boiling point is
pressure-dependent.[8]

Determination of Density

Density is defined as the mass of a substance per unit volume.[12] For liquids like
vinylcyclopentane, the pycnometer method is a precise technique for density determination.

Pycnometer Method:

o Mass of Empty Pycnometer: A clean and dry pycnometer (a small glass flask with a fitted
glass stopper containing a capillary tube) is accurately weighed on an analytical balance.

e Mass of Pycnometer with Sample: The pycnometer is filled with vinylcyclopentane,
ensuring no air bubbles are trapped. The stopper is carefully inserted, and any excess liquid
that emerges from the capillary is wiped off the exterior. The filled pycnometer is then
weighed.
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e Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid
of known density (e.g., distilled water) at a specific temperature. The mass of the pycnometer
filled with the reference liquid is measured. The volume of the pycnometer can then be
calculated using the known density of the reference liquid.

o Calculation: The density of vinylcyclopentane is calculated by dividing the mass of the
vinylcyclopentane (mass of filled pycnometer minus mass of empty pycnometer) by the
volume of the pycnometer.[13]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of vinylcyclopentane.
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Experimental Workflow for Physical Property Determination of Vinylcyclopentane
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Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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